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Abstract

CCT007093 is a small molecule inhibitor of Protein Phosphatase, Mg2+/Mn2+ Dependent 1D
(PPM1D), also known as Wild-type p53-induced phosphatase 1 (Wipl). PPM1D is a
serine/threonine phosphatase that acts as a negative regulator of key DNA damage response
pathways, including those involving p53 and p38 MAPK.[1][2][3] Its role in tumorigenesis has
made it an attractive target for cancer therapy. These application notes provide an overview of
the available data on the use of CCT007093 in in vivo mouse models, including dosage
information, and detailed protocols for experimental setup. However, it is important to note that
published data on the in vivo pharmacokinetics and toxicology of CCT007093 are limited, with

some studies suggesting it may possess suboptimal properties for extensive preclinical
development.[2]

Data Presentation

In Vivo Dosage and Efficacy of CCT007093 in Mouse
Models
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Note: There is a notable lack of comprehensive published data regarding the use of
CCTO007093 in other mouse models, including xenograft studies for various cancers.

Signaling Pathway

The primary mechanism of action for CCT007093 is the inhibition of PPM1D (Wip1). This
phosphatase negatively regulates several key proteins in the DNA damage response and other
stress-related signaling pathways. By inhibiting PPM1D, CCT007093 can lead to the activation
of pathways that suppress tumor growth and promote apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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